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For Researchers, Scientists, and Drug Development Professionals

In the interconnected world of modern laboratories and industrial processes, seamless data

exchange is paramount. The OPC (Open Platform Communications) Unified Architecture (UA)

has established itself as a critical standard for secure and reliable data communication. For

developers and researchers working within the .NET ecosystem, a variety of open-source

libraries provide the tools to build robust OPC UA clients and servers. This guide offers an in-

depth technical exploration of the most prominent open-source .NET OPC UA libraries,

providing a comparative analysis, detailed experimental protocols for common tasks, and

architectural visualizations to facilitate a deeper understanding.

Core Libraries: A Comparative Overview
The open-source landscape for .NET OPC UA development is dominated by two key players:

the official reference implementation from the OPC Foundation and a notable community-

driven alternative.

OPCFoundation.NetStandard: This is the official and most comprehensive open-source OPC

UA stack from the OPC Foundation.[1] It serves as the reference implementation of the OPC

UA specifications and is designed for cross-platform development, targeting .NET

Framework, .NET Core, and .NET Standard.[1] This library is dual-licensed, with the RCL

(Reciprocal Community License) available to OPC Foundation corporate members, allowing

for deployment without application code disclosure, and the GPL 2.0 license for others,

which requires code disclosure when the software is used.[2]
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LibUA: A community-driven, open-source OPC UA client and server library for both .NET

Framework and .NET Core.[3] It is available under the Apache 2.0 license, which permits

free commercial use, modification, and distribution.[3] LibUA is recognized for its low

overhead and has been tested in industrial applications with a variety of commercial UA

servers and clients.[3]

Data Presentation: Library Feature Comparison
Feature

OPCFoundation.NetStanda
rd

LibUA

Maintainer OPC Foundation nauful

License

Dual-licensed: RCL for OPC

Foundation Members, GPL 2.0

for others[2]

Apache 2.0[3]

Supported OPC Specifications
OPC Unified Architecture (UA)

[1]

OPC Unified Architecture (UA)

[3]

.NET Compatibility
.NET Framework, .NET Core,

.NET Standard[1]

.NET Framework, .NET

Core[3]

Key Features

- Client & Server capabilities-

PubSub support[4]- UA-TCP &

HTTPS transports[1]- Reverse

Connect[1]- Durable

Subscriptions[1]-

Comprehensive security

profiles (including ECC)[1]

- Client & Server capabilities-

Optimized memory buffers-

Support for historical data and

aggregation[3]- Extensible

server address space with

access control hooks[3]-

Multiple security profiles

supported[3]

Nuget Package
OPCFoundation.NetStandard.

Opc.Ua[4]
nauful-LibUA-core[3]

Performance Considerations
Direct, standardized performance benchmarks for open-source .NET OPC UA libraries are not

readily available. However, anecdotal evidence and feature descriptions provide some insight.
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OPCFoundation.NetStandard: As the reference implementation, it includes performance

improvements such as faster binary encoding and decoding, which reduces memory usage

and latency.[1] Community discussions suggest that while it is highly capable, achieving high

performance for tasks like subscribing to updates every 20ms may require careful

implementation.[5] One analysis, while using a Java client, noted similar performance results

with the UA.NET stack, achieving a bulk read of 50 integer variables in approximately 3.3

milliseconds.[6]

LibUA: This library is described as having low overhead for server instances and has been

tested with hundreds of clients performing simultaneous historical reads and real-time writes.

[3] It also features optimized memory buffers for encoding and decoding large structures,

suggesting a focus on performance.[3]

It is important to note that performance is highly dependent on the specific use case, network

conditions, and the performance of the OPC UA server itself. For maximum performance, it is

generally recommended to use bulk operations for reading and writing multiple variables at

once to reduce communication overhead, and to leverage subscriptions for an event-driven

approach rather than constant polling.[6] Disabling security features, if permissible within the

application's security context, can also increase performance.[6]

Experimental Protocols
The following sections provide detailed methodologies for key experiments using the

OPCFoundation.NetStandard library, which is well-documented with available samples from the

OPC Foundation.[7]

Protocol 1: Establishing a Secure OPC UA Client
Connection
Objective: To create a .NET console application that can securely connect to an OPC UA

server endpoint.

Methodology:

Project Setup: Create a new .NET Core Console application and add the

OPCFoundation.NetStandard.Opc.Ua.Client NuGet package.
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Configuration: An ApplicationConfiguration object must be created to define the client's

properties. This includes setting the application name, type, and security configuration. The

security configuration involves specifying paths for the application's own certificate and the

trusted peer certificates.

Endpoint Discovery: Use the DiscoverEndpoints method of a DiscoveryClient instance to find

the available endpoints on the server. The server's discovery URL is required for this step.

Endpoint Selection: From the discovered endpoints, select one that matches the desired

security policy and message security mode.

Session Creation: Create a Session object using the configured application, the selected

endpoint, and an implementation of the IUserIdentity interface for authentication (e.g.,

AnonymousIdentity or UserIdentity for username/password).

Session Activation: Call the Open method on the session object to establish the connection

with the server. This involves a handshake where application certificates are exchanged and

validated.

Protocol 2: Browsing the Server Address Space
Objective: To programmatically navigate the node hierarchy of an OPC UA server to discover

available data variables and objects.

Methodology:

Prerequisites: An active Session object as established in Protocol 1.

Root Node: Begin the browse operation from a known starting node. The OPC UA

specification defines a root ObjectsFolder which serves as a common entry point.

Browse Request: Use the Browse method of the Session object. This method takes the

NodeId of the starting node and allows for the specification of browse parameters, such as

the direction (forward, inverse, or both) and the reference types to include.

Recursive Traversal: The Browse method returns a collection of ReferenceDescription

objects. Each of these objects contains information about a target node, including its NodeId
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and BrowseName. To traverse the address space, recursively call the Browse method for

each returned node of interest (e.g., nodes of the ObjectType).

Protocol 3: Creating a Subscription to Monitor Data
Changes
Objective: To receive real-time data updates from the server for a specific set of variables.

Methodology:

Prerequisites: An active Session object.

Subscription Creation: Instantiate a Subscription object with the desired publishing interval.

The publishing interval determines how often the server sends notifications to the client.

Monitored Item Creation: For each server variable (node) to be monitored, create a

MonitoredItem object. The MonitoredItem requires the NodeId of the variable and can be

configured with a sampling interval, which defines how often the server checks the item for

changes.

Event Handling: Attach an event handler to the Notification event of the MonitoredItem. This

event handler will be triggered when a data change notification is received from the server.

Adding Items to Subscription: Add the created MonitoredItem objects to the Subscription's

MonitoredItems collection.

Adding Subscription to Session: Add the Subscription object to the Session's Subscriptions

collection to activate it.

Mandatory Visualizations
OPC UA Client-Server Communication Workflow
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Caption: Workflow for establishing a secure client-server session.

OPC UA Subscription Model
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Caption: Logical relationship of entities in the OPC UA subscription model.

.NET OPC Library Selection Logic
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Caption: Decision tree for selecting an open-source .NET OPC UA library.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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